Cas no 1249492-43-0 (2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol)

2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol is a specialized organic compound featuring a chloro-substituted benzyl group linked to a cyclopropylaminoethanol moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both the chloro-benzyl and cyclopropyl groups enhances its potential for selective functionalization, enabling applications in the development of bioactive molecules. Its ethanolamine backbone further contributes to solubility in polar solvents, facilitating downstream processing. The compound’s well-defined stereochemistry and purity are critical for precise synthetic applications. Suitable for controlled reactions, it is often utilized in research settings requiring tailored molecular modifications.

2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol structure

1249492-43-0 structure

Product Name:2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol

CAS No:1249492-43-0

MF:C₁₂H₁₆ClNO

MW:225.714542388916

CID:2161335

Update Time:2025-08-05

2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol
- 2-((2-Chlorobenzyl)(cyclopropyl)amino)ethanol
- AM91352
- 2-[(2-chlorobenzyl)cyclopropylamino]ethanol
- Inchi： 1S/C12H16ClNO/c13-12-4-2-1-3-10(12)9-14(7-8-15)11-5-6-11/h1-4,11,15H,5-9H2
- InChI Key： BPVYWFWJIDTCEK-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CN(CCO)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 196
Topological Polar Surface Area: 23.5

2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	085855-500mg	2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol	1249492-43-0		500mg	￡320.00	2022-03-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol

Latest Research Brief on 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol (CAS: 1249492-43-0) in Chemical Biomedicine

In recent years, the compound 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol (CAS: 1249492-43-0) has garnered significant attention in the field of chemical biomedicine due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug development. The compound, characterized by its unique cyclopropyl-amino-ethanol structure, has shown promise in targeting specific biological pathways, making it a subject of intense research.

Recent studies have explored the synthesis and optimization of 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol, with a focus on improving its bioavailability and selectivity. Advanced computational modeling and high-throughput screening techniques have been employed to elucidate its mechanism of action. Preliminary results indicate that the compound exhibits potent activity against certain enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics.

One of the key challenges in the research of 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol is its pharmacokinetic profile. Recent in vivo studies have highlighted the need for structural modifications to enhance its metabolic stability and reduce off-target effects. Researchers have proposed several derivative compounds, which are currently under preclinical evaluation. These efforts are expected to pave the way for more effective and safer drug candidates.

In addition to its therapeutic potential, 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively modulate specific biological pathways makes it a valuable asset for studying disease mechanisms and identifying new drug targets. Collaborative efforts between academia and industry are underway to further explore these applications.

In conclusion, the latest research on 2-[(2-Chloro-benzyl)-cyclopropyl-amino]-ethanol (CAS: 1249492-43-0) underscores its multifaceted potential in chemical biomedicine. While significant progress has been made in understanding its biological activities and optimizing its properties, further studies are needed to fully realize its therapeutic and research applications. This brief serves as a snapshot of the current state of research and highlights the promising directions for future investigations.